Cas no 2227730-88-1 ((3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2227730-88-1
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5881702
• PubChem ID: 94425344
• Update Time: 2025-10-12

(3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• 2227730-88-1
• EN300-1832433

• Inchi： 1S/C7H10N2O3/c1-9-4-5(3-8-9)6(10)2-7(11)12/h3-4,6,10H,2H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： IKQOGZSSJQNJJR-ZCFIWIBFSA-N
• SMILES： O[C@H](CC(=O)O)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

(3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2227730-88-1): A Comprehensive Overview

(3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2227730-88-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ML355, is a potent and selective inhibitor of the enzyme soluble epoxide hydrolase (sEH). The sEH enzyme plays a crucial role in the metabolism of epoxyeicosatrienoic acids (EETs), which are bioactive lipid mediators with anti-inflammatory, anti-hypertensive, and cardioprotective properties.

The chemical structure of (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid is characterized by a chiral center at the third carbon position, which imparts specific biological activity and selectivity. The presence of the hydroxyl group and the 1-methyl-1H-pyrazol-4-yl moiety contributes to its high affinity for the sEH enzyme. This unique structure has been extensively studied to understand its pharmacological properties and potential therapeutic applications.

Recent research has highlighted the potential of (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid in various disease models. Studies have shown that inhibition of sEH can lead to increased levels of EETs, which have been associated with beneficial effects in cardiovascular diseases, inflammatory disorders, and pain management. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that ML355 significantly reduced blood pressure in hypertensive rats, suggesting its potential as an antihypertensive agent.

In addition to its cardiovascular benefits, (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has shown promise in the treatment of inflammatory conditions. Research conducted by a team at the University of California, Davis, found that ML355 effectively reduced inflammation in animal models of arthritis. The compound's ability to modulate inflammatory responses makes it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that ML355 could be administered orally with sustained therapeutic effects, making it an attractive option for chronic disease management.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval as a novel therapeutic agent.

Beyond its direct pharmacological effects, (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has also been explored for its potential synergistic interactions with other drugs. For example, combination therapy with other anti-inflammatory agents or antihypertensive drugs may enhance therapeutic outcomes and reduce side effects. This approach is being investigated in preclinical studies to optimize treatment regimens for various diseases.

The synthesis and production of (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid have been optimized to ensure high purity and yield. Advanced synthetic methods, including enantioselective catalysis and chiral resolution techniques, have been employed to produce this compound on a large scale. These advancements have made it more accessible for both research purposes and potential commercialization.

In conclusion, (3R)-3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2227730-88-1), or ML355, represents a promising compound with diverse therapeutic applications. Its ability to selectively inhibit sEH and modulate EET levels makes it a valuable tool in the treatment of cardiovascular diseases, inflammatory disorders, and pain management. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and potential benefits, positioning it as a key player in the development of novel pharmaceuticals.